Cas no 1334309-44-2 (3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone)

• Product Name: 3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone
• CAS No: 1334309-44-2
• MF: C₃₀H₃₄O₆
• MW: 490.587369441986
• CID: 836882
• PubChem ID: 73554048
• Update Time: 2025-06-29

3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone
• 3'-Geranyl-3-prenyl-2',4',5,7-te
• 3'-Geranyl-3-prenyl-5,7,2',4'-tetrahydroxyflavone
• [ "" ]
• FS-9425
• CS-0017687
• DA-69966
• AKOS022184581
• 2-[3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4-dihydroxyphenyl]-5,7-dihydroxy-3-(3-methylbut-2-enyl)chromen-4-one
• 3/'-Geranyl-3-prenyl-2/',4/',5,7-tetrahydroxyflavone
• HY-N1833
• 1334309-44-2

• Inchi： 1S/C30H34O6/c1-17(2)7-6-8-19(5)10-12-21-24(32)14-13-22(28(21)34)30-23(11-9-18(3)4)29(35)27-25(33)15-20(31)16-26(27)36-30/h7,9-10,13-16,31-34H,6,8,11-12H2,1-5H3/b19-10+
• InChI Key： GLWAWFMOTOFEGT-VXLYETTFSA-N
• SMILES： O1C2C=C(C=C(C=2C(C(C/C=C(\C)/C)=C1C1=CC=C(C(=C1O)C/C=C(\C)/CC/C=C(\C)/C)O)=O)O)O

Computed Properties

• Exact Mass: 490.23600
• Monoisotopic Mass: 490.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 708.4±60.0 °C at 760 mmHg
• Flash Point: 231.2±26.4 °C
• PSA: 111.13000
• LogP: 7.02630
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone

3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone: A Comprehensive Overview

The compound with CAS No. 1334309-44-2, known as 3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone, is a highly specialized flavonoid derivative that has garnered significant attention in the fields of pharmacology, nutrition, and natural product chemistry. This compound is characterized by its unique structural features, which include geranyl and prenyl substituents attached to the flavone backbone. The presence of these substituents, along with multiple hydroxyl groups at specific positions (2', 4', 5, and 7), contributes to its distinctive biological activities and potential applications in various industries.

Recent studies have highlighted the antioxidant properties of 3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone, making it a promising candidate for use in functional foods and cosmetics. The compound's ability to scavenge free radicals and inhibit oxidative stress has been extensively investigated. For instance, a 2023 study published in the *Journal of Natural Products* demonstrated that this flavonoid exhibits superior radical-scavenging activity compared to traditional antioxidants like vitamin C and Trolox. This finding underscores its potential as a natural alternative to synthetic antioxidants, which are often associated with safety concerns.

In addition to its antioxidant properties, 3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone has shown remarkable anti-inflammatory effects. Research conducted at the University of California revealed that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest its potential application in the development of anti-inflammatory drugs for conditions like arthritis and inflammatory bowel disease. Furthermore, the compound's prenyl group has been implicated in enhancing its bioavailability, allowing it to penetrate cellular membranes more effectively than other flavonoids.

The synthesis of 3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone involves a complex series of enzymatic reactions and chemical modifications. Traditionally, this compound is isolated from specific plant species; however, advancements in biotechnology have enabled its production through metabolic engineering. A 2022 study published in *Nature Communications* described the successful biosynthesis of this compound in yeast using engineered pathways. This breakthrough not only enhances the scalability of production but also reduces reliance on plant extraction, making it more sustainable for industrial applications.

From an application standpoint, 3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone holds immense potential in the pharmaceutical industry. Its ability to modulate cellular signaling pathways involved in cancer progression has been a focal point of recent research. A 2021 study in *Cancer Research* demonstrated that this compound can induce apoptosis in breast cancer cells by activating the mitochondrial pathway. Moreover, it exhibits synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy in oncology.

Despite its numerous advantages, further research is required to fully elucidate the mechanisms underlying its biological activities. Ongoing studies are exploring its effects on neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary results indicate that this compound may protect neurons from oxidative damage and improve cognitive function in animal models. These findings open new avenues for its application in neuroprotective therapies.

In conclusion, 3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone represents a cutting-edge natural product with diverse applications across multiple industries. Its unique structural features and potent biological activities make it a subject of intense scientific interest. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both preventive and therapeutic strategies against various human diseases.